Cas no 1368663-36-8 (2-methyl-2-4-(methylsulfanyl)phenylpropan-1-amine)

• Product Name: 2-methyl-2-4-(methylsulfanyl)phenylpropan-1-amine
• CAS No: 1368663-36-8
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 6408213
• PubChem ID: 82469169
• Update Time: 2025-08-05

2-methyl-2-4-(methylsulfanyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-4-(methylsulfanyl)phenylpropan-1-amine
• 1368663-36-8
• 2-methyl-2-[4-(methylsulfanyl)phenyl]propan-1-amine
• EN300-1828524

• Inchi： 1S/C11H17NS/c1-11(2,8-12)9-4-6-10(13-3)7-5-9/h4-7H,8,12H2,1-3H3
• InChI Key： KPPUJXYSDMGXCH-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C)(C)CN

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-methyl-2-4-(methylsulfanyl)phenylpropan-1-amine

Introduction to 2-Methyl-2-4-(Methylsulfanyl)phenylpropan-1-amine (CAS No. 1368663-36-8)

2-Methyl-2-4-(methylsulfanyl)phenylpropan-1-amine, with the CAS number 1368663-36-8, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a methylsulfanyl group and a substituted phenyl ring, making it an intriguing candidate for further investigation.

The chemical formula of 2-methyl-2-4-(methylsulfanyl)phenylpropan-1-amine is C₁₁H₁₅NS, and it has a molecular weight of approximately 197.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the alkylation of a suitable amine and the subsequent introduction of the methylsulfanyl group. These synthetic pathways have been optimized to ensure high yields and purity, which are crucial for its use in research and development.

In the context of medicinal chemistry, 2-methyl-2-4-(methylsulfanyl)phenylpropan-1-amine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an agonist or antagonist for specific receptors, such as serotonin receptors and dopamine receptors. These receptors play critical roles in various physiological processes, including mood regulation, pain perception, and cognitive function. By modulating these receptors, 2-methyl-2-4-(methylsulfanyl)phenylpropan-1-amine could potentially offer new avenues for treating conditions such as depression, anxiety disorders, and chronic pain.

The pharmacological properties of 2-methyl-2-4-(methylsulfanyl)phenylpropan-1-amine have been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated that the compound exhibits high affinity for certain receptor subtypes, suggesting its potential as a selective ligand. Additionally, animal studies have provided insights into its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). These studies have shown that 2-methyl-2-4-(methylsulfanyl)phenylpropan-1-amine has favorable pharmacokinetic properties, making it suitable for further preclinical and clinical evaluation.

Beyond its potential therapeutic applications, 2-methyl-2-4-(methylsulfanyl)phenylpropan-1-amine has also been investigated for its use as a tool compound in academic research. Its unique chemical structure and biological activity make it an invaluable reagent for probing the function of specific receptors and signaling pathways. Researchers have utilized this compound to gain deeper insights into the mechanisms underlying various diseases and to identify new targets for drug discovery.

In terms of safety and toxicity, preliminary studies have indicated that 2-methyl-2-4-(methylsulfanyl)phenylpropan-1-amine is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in clinical settings. Ongoing research is focused on evaluating the long-term effects of this compound and identifying any potential adverse reactions.

The future prospects for 2-methyl-2-4-(methylsulfanyl)phenylpropan-1-amine are promising. As more data becomes available from ongoing clinical trials and preclinical studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies. The potential to develop new treatments for a wide range of conditions makes it an exciting area of research with significant implications for public health.

In conclusion, 2-methyl-2-4-(methylsulfanyl)phenylpropan-1-amine (CAS No. 1368663-36-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable tool for advancing our understanding of receptor function and developing new therapeutic agents. As research in this area continues to evolve, the potential benefits of this compound are likely to become even more apparent.